Cas no 1115867-16-7 (N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide)
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-chloro-2-methylphenyl)-2-[3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl]sulfanylacetamide
- N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide
-
- Inchi: 1S/C24H26ClN5O2S/c1-17-7-8-18(25)15-19(17)28-22(31)16-33-24-23(26-9-10-27-24)30-13-11-29(12-14-30)20-5-3-4-6-21(20)32-2/h3-10,15H,11-14,16H2,1-2H3,(H,28,31)
- InChI Key: GVNVJGFEAVHKCJ-UHFFFAOYSA-N
- SMILES: C(NC1=CC(Cl)=CC=C1C)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=CC=C2OC)CC1
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-3096-2μmol |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide |
1115867-16-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3096-5μmol |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide |
1115867-16-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3096-10μmol |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide |
1115867-16-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3096-20μmol |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide |
1115867-16-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3096-1mg |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide |
1115867-16-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3096-2mg |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide |
1115867-16-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3096-3mg |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide |
1115867-16-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3096-4mg |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide |
1115867-16-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3096-5mg |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide |
1115867-16-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3096-10mg |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide |
1115867-16-7 | 10mg |
$79.0 | 2023-09-10 |
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide: A Comprehensive Overview
N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide, commonly referenced by its CAS Registry Number 1115867-16-7, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.
The molecular structure of this compound is characterized by a sulfanyl acetamide group attached to a pyrazine ring, which is further substituted with a piperazine moiety bearing a 2-methoxyphenyl substituent. The phenyl ring itself is substituted with chlorine and methyl groups, contributing to the compound's hydrophobicity and electronic properties. These structural elements collectively influence the compound's pharmacokinetic profile, making it a compelling candidate for drug development.
Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in various pathological conditions. For instance, research published in Journal of Medicinal Chemistry demonstrated that N-(5-chloro-2-methylphenyl)-2-{[3-(4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide exhibits potent inhibitory activity against specific kinase enzymes, which are implicated in cancer progression and inflammatory diseases. This finding underscores its potential as a lead compound for the development of targeted therapies.
In addition to its enzymatic activity, this compound has shown remarkable selectivity in binding assays, suggesting its ability to interact with specific receptors or protein targets. A study conducted by researchers at the University of California revealed that the compound's piperazine moiety plays a critical role in mediating these interactions, likely due to its ability to form hydrogen bonds with amino acid residues within the target binding site.
The synthesis of CAS No 1115867-16-7 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the piperazine derivative, followed by coupling reactions to introduce the phenyl and acetamide groups. Optimization of reaction conditions has been essential to achieving high yields and maintaining the integrity of the compound's stereochemistry.
From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the compound's purity and structural integrity, which are critical for ensuring reproducibility in biological assays.
In terms of applications, this compound holds promise not only in oncology but also in neurodegenerative diseases and infectious disorders. Its ability to penetrate cellular membranes and localize within specific subcellular compartments suggests its potential as a drug delivery agent or a component of targeted drug delivery systems.
Furthermore, computational studies using molecular docking have provided insights into the compound's binding modes and interactions with various biological targets. These studies have been instrumental in guiding further optimization efforts aimed at enhancing potency and selectivity.
In conclusion, N-(5-chloro-2-methylphenyl)-2-{[3-(4-(2-methoxyphenyl)piperazin-1-yllpyrazin-2-yllsulfanyl}acetamide, or CAS No 1115867-167, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for exploring novel therapeutic strategies across diverse disease areas.
1115867-16-7 (N-(5-chloro-2-methylphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)